Cas no 1213519-86-8 (5-[(1S)-1-Aminoethyl]-1,3-benzenedicarboxylic acid 1,3-dimethyl ester)

• Product Name: 5-[(1S)-1-Aminoethyl]-1,3-benzenedicarboxylic acid 1,3-dimethyl ester
• CAS No: 1213519-86-8
• MF: C₁₂H₁₅NO₄
• MW: 237.251803636551
• CID: 1006712
• PubChem ID: 91757348
• Update Time: 2025-04-20

5-[(1S)-1-Aminoethyl]-1,3-benzenedicarboxylic acid 1,3-dimethyl ester Chemical and Physical Properties

Names and Identifiers

• 5-[(1S)-1-Aminoethyl]-1,3-benzenedicarboxylic acid 1,3-dimethyl ester
• 1213519-86-8
• 1,3-DIMETHYL 5-[(1S)-1-AMINOETHYL]BENZENE-1,3-DICARBOXYLATE

• Inchi： 1S/C12H15NO4/c1-7(13)8-4-9(11(14)16-2)6-10(5-8)12(15)17-3/h4-7H,13H2,1-3H3/t7-/m0/s1
• InChI Key： AETFCPJJGSTTHP-ZETCQYMHSA-N
• SMILES： O(C)C(C1C=C(C(=O)OC)C=C(C=1)[C@H](C)N)=O

Computed Properties

• Exact Mass: 237.10010796g/mol
• Monoisotopic Mass: 237.10010796g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 78.6Ų